Captopril is an angiotensin-converting enzyme commonly used to treat high blood pressure and to improve survival after a heart attack. Considering the importance of the assay of this drug, we have proposed a simple and cost-effective colorimetric technique for the quantitative determination of it. The detection strategy was based on the redshift of the surface plasmon resonance band of silver nanoparticles (AgNps) induced by the action of captopril molecules. Under optimal experimental conditions, the interaction of AgNPs with captopril molecules in the presence of barium ions motivates the aggregation of AgNPs. The final result of this process is an observable change in the color of the tested solution from pale yellow to light brown. Our experiments showed that there is a linear relationship between the absorbance of AgNps solution and captopril concentration at about 720 nm, thus it is possible to assay the captopril amount just by measuring the absorbance of the examined solution at this wavelength. The calibration curve was linear in the range of 1.0 to 6.0 μM captopril with a detection limit equal to 0.4 μM. The proposed strategy was successfully applied to the determination of captopril in pharmaceutical preparations.

Neuroinflammation is a condition that contribute significantly to the pathogenesis and progression of several neurodegenerative disorders. Targeting neuroinflammation is a novel therapeutic approach for the treatment of these disorders. Dexamethasone is a steroidal based anti-inflammatory drug with the potential to treat neuroinflammation. However, in order to maintain the efficacy of the drug, dexamethasone needs to be coupled with an effective drug delivery vehicle to be able to be transported across Central Nervous System. PLGA nanoparticles has been used as drug delivery vehicles for transport of drugs into the central nervous system. The article describes the preparation and encapsulation of dexamethasone loaded PLGA nanoparticles by solvent evaporation method. Statistical Experimental Design approach was performed, wherein Response Surface Methodology was carried out to optimize the parameters associated with synthesis process. Further, kinetic modeling and drug release profile were also determined. The drug encapsulated nanoparticles were validated for its effectiveness in vitro. Toxicity studies revealed the nanodrug to be non-cytotoxic and Griess assay highlighted its ability to lower neuroinflammation. Further, genetic studies revealed the anti-inflammatory properties of the nanodrug was successfully in modulating neuroinflammation.

Three-dimensional (3D) nanocomposite scaffold is an important material for biomedical application owing to their compatibility and effectiveness compared with other types of nanocomposites. In this research, a unique 3D nanocomposite scaffold based on carrageenan biopolymer incorporating titanium dioxide (TiO2) nanotubes (TiO2NTs) was successfully developed. Fourier transform infrared spectroscopy and X-ray powder diffraction were employed to investigate the intermolecular interaction and phase structure of the fabricated 3D TiO2NT-incorporated carrageenan (TiO2NT/CG) nanocomposite scaffold. The ability of 3D TiO2NT/CG nanocomposite scaffold for wound healing was tested in vitro and in vivo. The in vitro study on 3T3 mouse fibroblast cells demonstrated that the number of cells increased up to 190 000 per well. Meanwhile, in vivo studies on Sprague Dawley rat exhibited that a 100% cure rate of wounds was observed after 14 days. These are attributed to the presence of ∼10 nm TiO2NTs that are homogeneously distributed onto the scaffold, as proven by scanning electron microscopy. The TiO2NTs promote wound healing by generating reactive oxygen species to induce the fibroblast growth factor and for the formation of a new extracellular matrix. The interconnected porous structure and rough surface of the 3D titanium dioxide/CG nanocomposite scaffold also support cell proliferation to expedite wound healing, thus offering a good candidate for wound-dressing application.

This study aimed to investigate the properties of edible films derived from the biocomposites of starch nanoparticles (SNPs) and chitosan. Chitosan was prepared in concentrations of 1.5, 2.0 and 3.0 wt%. The SNPs and film properties were investigated. The functional group of SNPs and chitosan as the edible film was evaluated. Then, the morphological structure, mechanical properties, thermal behavior and contact angles of the obtained films were also investigated. The data were subjected to a general linear model, and analysis of variance was carried out by using the SPSS version 23 software. The results from the research demonstrated that the solubility in water and the degree of swelling increased after the utilization of SNPs. Additionally, there was less tensile strength and higher elongation after the use of SNPs. Scanning electron microscopy analysis exhibited a smoother surface, and there was no formation of cracks when the starch transformed into nanoparticles. However, the addition of chitosan in SNPGC resulted in a grainy structure with irregularity on the surface of the films. Chitosan enhanced the degree of contact angles to 70.65 ± 2.90°, indicating an increase in the hydrophobicity of the films. This research suggested that the biocomposite films derived from SNPs–chitosan showed better performance.

In this research work, Allium cepa (AC)-bulb-based zinc oxide nanoparticles (ZnO-NPs) were prepared successfully through a green synthesis approach. Phytocompounds present in the AC bulb successfully reduced and stabilized zinc (II) (Zn2+) ions into ZnO-NPs. Syntheses of the liquid form (L-ZnO-NPs) and calcined form (C-ZnO-NPs) were carried out. The color change of the nanoparticle (NP) colloidal solution from transparent to yellow, the surface plasmon resonance peaks by ultraviolet–visible spectroscopic analyses at 350 and 370 nm and the infrared spectrum showing functional groups below 700 nm confirmed the synthesis of ZnO-NPs. The elemental composition of NPs revealed that the weight percentage of zinc was 66 and 61%, while that of oxygen was 24 and 26% in C-ZnO-NPs and L-ZnO-NPs respectively. The scanning electron microscopy and X-ray diffraction pattern confirmed the successful synthesis of rod-shaped, crystalline ZnO-NPs (30–35 nm) with a uniform distribution. The 2,2-diphenyl-1-picrylhydrazyl-assay-based antioxidant potentials of C-ZnO-NPs and L-ZnO-NPs were recorded as 72 and 65% inhibition, respectively, while the hydrogen peroxide (H2O2) radical-scavenging assays revealed 62 and 48% inhibition, respectively, at a 75 μl concentration. ZnO-NPs showed good antimicrobial, in vitro antidiabetic and antioxidant potential. Hence, AC-bulb-based ZnO-NPs synthesized through a green chemistry approach can be considered an innovative addition to the science of free radical scavenging, diabetes and microbial infection management.

The naked mole rat incisors (NMRI) exhibit excellent mechanical properties, which make it a good prototype for design and fabrication of bionic mechanical systems and materials. In this work, we characterised the chemical composition, microstructure and mechanical properties of NMRI, and further compared these properties with the laboratory rat incisors (LRI). We found out that (i) Enamel and dentin are composed of organic matter, inorganic matter and water. The ratio of Ca/P in NMRI enamel is higher than that of LRI enamel. (ii) The dentin has a porous structure. The enamel has a three-dimensional reticular structure, which is more complex, regular and denser than the lamellar structure of LRI enamel. (iii) Enamel has anisotropy. Its longitudinal nano-hardness is greater than that of transverse nano-hardness, and both of them are higher than that of LRI enamel. Their nano-hardness and elastic modulus increase with the increase in distance from enamel-dentin boundary. The nano-hardness of dentin is smaller than that of enamel. The chemical composition and microstructure are considered to be the reasons for the excellent properties of NMRI. The chemical composition and unique microstructure can provide inspiration and guide for the design of bionic machinery and materials.

Iron oxide nanoparticles (IONPs) have recently attracted wider attention because of their unique properties, such as superparamagnetism, larger surface area, surface-to-volume ratio and simple manufacturing process. Several chemical, physical and biological techniques have been employed to synthesize nanoparticles (NPs) with acceptable surface chemistry. This paper summarizes the approaches for producing IONPs, managing their shape and size and tailoring their properties for bioengineering, pharmaceutical and modern applications. Iron oxides have significant potential in biology, climate change mitigation and horticulture, among several fields. Surface coatings with organic or inorganic particles are one of a kind. The surface coatings of IONPs are critical to their performance because they prevent NP aggregation, reduce the risk of immunogenicity and limit non-specific cellular uptake. Chitosan is a biodegradable polymer that is applied on IONPs to coat them. Chitosan derivatives such as O-(2-hydroxyl)propyl-3-trimethyl ammonium chitosan chloride (O-HTCC; an ammonium quaternary chitosan derivative) have a long-lasting positive charge that allows them to work in different pH ranges, allowing them to interact with cell layers at physiological pH. By reacting epoxypropyltrimethylammonium chloride with chitosan, the hydro-solvent HTCC is formed. For hyperthermic treatment of patients, NPs can also be coordinated to an organ, tissue or tumor through an external attractive field. Given the increasing interest in iron NPs, the purpose of this review is to present data on IONPs, particularly chitosan-capped iron NPs, for different biomedical fields.

Biological barriers could be overcome using nanobiotechnology, which promotes the development of nanomaterial-based delivery systems. The primary objective of the present investigation is superparamagnetic iron oxide nanoparticle (SPION) production for the delivery of topotecan to human breast cancer cells (MCF-7). The X-ray diffraction results confirmed the formation of pure SPIONs. The Fourier transform infrared spectra indicated the functional groups related to aminopropyl trimethoxy silane as a coating agent and topotecan. Topotecan-loaded magnetite nanoparticles with an IC50 of approximately 156 μg/ml exhibited dose-dependent cytotoxicity. The polymerase chain reaction method also proved that in the mentioned cell line, topotecan-loaded SPIONs could increase the Bax/Bcl-2 ratio and p53 gene expression. An annexin V/propidium iodide detection assay was done to detect the induction of apoptosis. According to the results, the nanoparticles inhibit the survival of MCF-7 breast cancer cells by boosting apoptosis, which helps slow the growth of tumor cells.

Biomimetics is the interdisciplinary co-operation of various scientific disciplines and fields of innovation, and it aims to solve practical problems using biological models. Biomimetic research and its fields of application are manifold, and the community is made up of a wide range of disciplines, from biologists and engineers to designers. Guidelines and standards can build a common ground for understanding of the field, communication across disciplines, present and future projects and implementation of biomimetic knowledge. Since 2015, three international standards have been published and defined terms and definitions, as well as specific applications. The scientific literature and patents in several databases were searched for citations of the published standards. Standards or technical guidelines on biomimetics are represented both in the scientific literature and in patents. However, taking into account the increasing number of publications in biomimetics, the number of publications (52) citing the international standards is low. This shows that the perception of technical rules is still underrepresented in the academic field. Greater awareness and acceptance of the importance of standards for quality assurance even in the academic environment is discussed, and active participation in the corresponding International Organization for Standardization committee on biomimetics is asked for.

Untreated dental caries is an important challenge in human life. In this work, the authors synthesized a new poly(vinyl alcohol) (PVA)–gum arabic (GA)–magnesium oxide (MgO) nanoparticle bionanocomposite and evaluated its antibacterial properties against Streptococcus mutans biofilm in vitro. For optimization of variables to obtain the maximum antibacterial properties, the L9 orthogonal array of the Taguchi method was used for the design of extraction conditions. The nanocomposites were characterized by X-ray diffraction, field emission scanning electron microscopy (FESEM), energy-dispersive X-ray spectroscopy, thermogravimetric analysis and transmission electron microscopy. The FESEM images of the nanocomposite show that the nanoparticles are entirely surrounded with polymer chains of the matrix and nanoparticles are deposited on its walls; thus, a layered nanocomposite is formed. The sheet width and size ranges of the nanocomposite were determined to be between 30 and 40 and 20 and 90 nm, respectively. The results showed that the nanocomposite synthesized under conditions of 1 mg/ml PVA, 3 mg/ml GA and 6 mg/ml magnesium oxide (experiment 3) had the strongest antibacterial activity against the S. mutans bacteria’s biofilm. Under these optimal conditions, the bacterial survival rate was the lowest at 0.21 colony-forming units (CFU)/ml and the activity of S. mutans bacteria could be inhibited at a rate of 0.09 CFU/ml.